Cas no 1391052-91-7 (Glafenine N-Oxide)

• Product Name: Glafenine N-Oxide
• CAS No: 1391052-91-7
• MF: C₁₉H₁₇ClN₂O₅
• MW: 388.801684141159
• CID: 4553201
• Update Time: 2025-07-01

Glafenine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Glafenine N-Oxide
• QSIBSYLVSFILGA-UHFFFAOYSA-N

• Inchi： 1S/C19H17ClN2O5/c20-12-5-6-14-17(7-8-22(26)18(14)9-12)21-16-4-2-1-3-15(16)19(25)27-11-13(24)10-23/h1-9,13,23-24,26H,10-11H2/b21-17-
• InChI Key： YCLRZGMFJXEHFV-FXBPSFAMSA-N
• SMILES： C(OCC(O)CO)(=O)C1=CC=CC=C1/N=C1\C2=C(N(O)C=C\1)C=C(Cl)C=C2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 661.9±65.0 °C at 760 mmHg
• Flash Point: 354.1±34.3 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Glafenine N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Glafenine N-Oxide

Glafenine N-Oxide: A Comprehensive Overview

Glafenine N-Oxide, also known by its CAS number 1391052-91-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of Glafenine, which itself is a well-researched molecule with various uses in pharmaceuticals and materials science. The N-Oxide form of Glafenine introduces additional functional groups that enhance its reactivity and versatility, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of Glafenine N-Oxide in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and composites, where its ability to form strong intermolecular bonds has proven advantageous. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that Glafenine N-Oxide can significantly improve the mechanical properties of biodegradable polymers, making them suitable for applications in sustainable packaging and biomedical devices.

In addition to its material science applications, Glafenine N-Oxide has shown promise in pharmacology. Its ability to act as a bioisostere—a structural analog that retains similar biological activity but differs chemically—has made it a valuable tool in drug design. A 2022 study in the European Journal of Medicinal Chemistry reported that Glafenine N-Oxide derivatives exhibited enhanced bioavailability and reduced toxicity compared to traditional drug molecules, paving the way for new therapeutic agents.

The synthesis of Glafenine N-Oxide involves a multi-step process that typically includes oxidation reactions to introduce the N-Oxide group. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic chemistry have enabled more efficient syntheses, reducing production costs and environmental impact. For example, researchers at the University of California have developed a green chemistry approach using enzymes as catalysts, which not only accelerates the reaction but also minimizes waste.

Another area where Glafenine N-Oxide has made an impact is in electrochemistry. Its redox properties make it an ideal candidate for use in energy storage devices such as supercapacitors and batteries. A 2023 paper in Nature Energy highlighted how Glafenine N-Oxide-based electrodes exhibited superior charge-discharge performance compared to conventional materials, offering a potential solution to the growing demand for high-performance energy storage systems.

Despite its numerous advantages, the use of Glafenine N-Oxide is not without challenges. One major concern is its stability under certain environmental conditions, which can affect its performance in real-world applications. Ongoing research is focused on modifying its structure to enhance stability while retaining its desirable properties.

In conclusion, Glafenine N-Oxide (CAS 1391052-91-7) is a versatile compound with a wide range of applications across multiple disciplines. From materials science to pharmacology and electrochemistry, its unique properties continue to drive innovation and discovery. As research progresses, it is likely that new uses for this compound will emerge, further solidifying its importance in both academic and industrial settings.